molecular formula C13H9NS B3045494 Benzonitrile, 3-(phenylthio)- CAS No. 108697-88-7

Benzonitrile, 3-(phenylthio)-

Cat. No.: B3045494
CAS No.: 108697-88-7
M. Wt: 211.28 g/mol
InChI Key: VWFUJPSACNEMJX-UHFFFAOYSA-N
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Description

Benzonitrile, 3-(phenylthio)- is a useful research compound. Its molecular formula is C13H9NS and its molecular weight is 211.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

108697-88-7

Molecular Formula

C13H9NS

Molecular Weight

211.28 g/mol

IUPAC Name

3-phenylsulfanylbenzonitrile

InChI

InChI=1S/C13H9NS/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-9H

InChI Key

VWFUJPSACNEMJX-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)SC2=CC=CC(=C2)C#N

Canonical SMILES

C1=CC=C(C=C1)SC2=CC=CC(=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

The general procedure in example 39 was followed. 3-Iodobenzonitrile (229 mg, 1.0 mmol), thiophenol (103 μL, 1.0 mmol), CuI (10 mg, 0.05 mmol), K2CO3 (276 mg, 2.0 mmol), ethylene glycol (111 μL, 2.0 mmol) and 2-propanol (1.0 mL) were used to obtain the 3-cyanophenyl phenyl sulfide (181 mg, 86% yield) as colorless liquid. Column chromatography solvent (hexane/ethyl acetate=25/1). Rf=0.4 (hexane/ethyl acetate=20/1). 1H NMR (CDCl3, 300 MHz) δ 7.30-7.45 (m, 9 H). 13C NMR (CDCl3, 75 MHz) δ 140.2, 133.6, 132.9, 132.3, 131.7, 130.0, 129.7, 129.6, 129.1, 118.5, 113.5. MS (EI) m/z (relative intensity) 211 (30), 185 (20), 134 (100).
Quantity
229 mg
Type
reactant
Reaction Step One
Quantity
103 μL
Type
reactant
Reaction Step Two
Name
Quantity
276 mg
Type
reactant
Reaction Step Three
Quantity
111 μL
Type
reactant
Reaction Step Four
Name
CuI
Quantity
10 mg
Type
catalyst
Reaction Step Five
Quantity
1 mL
Type
solvent
Reaction Step Six

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